Cas no 216504-22-2 (Pyridine, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-4-yl]-)

• Product Name: Pyridine, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-4-yl]-
• CAS No: 216504-22-2
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 1402750
• Update Time: 2024-08-15

Pyridine, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C16H15N3/c1-11-5-3-4-6-14(11)16-15(12(2)18-19-16)13-7-9-17-10-8-13/h3-10H,1-2H3,(H,18,19)
• InChI Key： ZOXZOUNVJWWWMR-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=C(C3=CC=CC=C3C)NN=C2C)=C1

Computed Properties

• Exact Mass: 249.12675

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 382.4±30.0 °C(Predicted)
• PSA: 41.57
• pka: 11.46±0.50(Predicted)